1-(1,5-Dimethylpyrazol-3-yl)ethanamine
Overview
Description
1-(1,5-Dimethylpyrazol-3-yl)ethanamine, also known as DMPEA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. DMPEA belongs to the class of compounds known as pyrazoles, which are commonly used as building blocks in organic synthesis.
Mechanism Of Action
The exact mechanism of action of 1-(1,5-Dimethylpyrazol-3-yl)ethanamine is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI), which means that it increases the levels of serotonin in the brain by blocking its reuptake. This increased level of serotonin can lead to an improvement in mood and a reduction in symptoms of depression.
Biochemical and Physiological Effects:
1-(1,5-Dimethylpyrazol-3-yl)ethanamine has been found to have a number of biochemical and physiological effects. In addition to its SSRI activity, it has also been found to increase the activity of certain enzymes in the brain, which can lead to an improvement in cognitive function. 1-(1,5-Dimethylpyrazol-3-yl)ethanamine has also been found to have antioxidant properties, which may make it useful in the treatment of neurodegenerative disorders.
Advantages And Limitations For Lab Experiments
One advantage of using 1-(1,5-Dimethylpyrazol-3-yl)ethanamine in lab experiments is that it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its therapeutic potential.
Future Directions
There are a number of potential future directions for research on 1-(1,5-Dimethylpyrazol-3-yl)ethanamine. One area of interest is its potential as a treatment for neurodegenerative disorders such as Parkinson's disease. Another area of research could focus on its potential as a cognitive enhancer, due to its ability to increase the activity of certain enzymes in the brain. Additionally, further research could be conducted to better understand the compound's mechanism of action, which could lead to the development of more targeted therapeutic interventions.
Synthesis Methods
The synthesis of 1-(1,5-Dimethylpyrazol-3-yl)ethanamine can be achieved through a multi-step process involving the reaction of 1,5-dimethylpyrazole with ethyl bromide in the presence of a base such as potassium carbonate. The resulting product is then purified through a series of steps, including recrystallization and column chromatography.
Scientific Research Applications
1-(1,5-Dimethylpyrazol-3-yl)ethanamine has been the subject of scientific research due to its potential therapeutic properties. One area of research has focused on the compound's potential as an antidepressant, as it has been found to increase levels of the neurotransmitter serotonin in the brain. 1-(1,5-Dimethylpyrazol-3-yl)ethanamine has also been investigated for its potential as a treatment for Parkinson's disease and other neurodegenerative disorders.
properties
IUPAC Name |
1-(1,5-dimethylpyrazol-3-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-5-4-7(6(2)8)9-10(5)3/h4,6H,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBBJFLHFRRFCTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)C(C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-(4-Chlorobenzyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one](/img/structure/B2882257.png)
![8-[(E)-2-(2-chlorophenyl)ethenyl]sulfonyl-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B2882259.png)
![(2Z)-N-(5-chloro-2-methoxyphenyl)-2-[(4-methylphenyl)sulfonylhydrazinylidene]chromene-3-carboxamide](/img/structure/B2882263.png)
![5-((3,4-dihydroisoquinolin-2(1H)-yl)(3,4-dimethoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2882265.png)
![5-[1-{2-[(4-methoxybenzyl)amino]-2-oxoethyl}-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]-N-(3-methylbutyl)pentanamide](/img/structure/B2882266.png)
![N-(benzo[d]thiazol-2-yl)-1-methyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride](/img/structure/B2882267.png)
![(4-[(2-Fluorophenyl)methoxy]phenyl)methanol](/img/structure/B2882272.png)
![1,3-dimethyl-6-{4-[(4-methylphenyl)acetyl]-1,4-diazepan-1-yl}pyrimidine-2,4(1H,3H)-dione](/img/structure/B2882273.png)
![(2E)-N-{[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]carbamothioyl}-3-(4-methylphenyl)prop-2-enamide](/img/structure/B2882275.png)
